Cas no 2252415-10-2 (potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide)

• Product Name: potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide
• CAS No: 2252415-10-2
• MF: C₆H₄BF₄KO
• MW: 217.99827671051
• CID: 4672370
• PubChem ID: 139035251
• Update Time: 2025-06-11

potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide Chemical and Physical Properties

Names and Identifiers

• trifluoro(2-fluoro-6-hydroxyphenyl)borate potassium(I)
• AMY16917
• SY253836
• Potassium Trifluoro(2-fluoro-6-hydroxyphenyl)borate
• Borate(1-), trifluoro(2-fluoro-6-hydroxyphenyl)-, potassium (1:1)
• potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide
• Potassium trifluoro(2-fluoro-6-hydroxyphenyl)borate, 95%
• potassium;trifluoro-(2-fluoro-6-hydroxyphenyl)boranuide
• CS-0169452
• Borate(1-),trifluoro(2-fluoro-6-hydroxyphenyl)-,potassium(1:1)
• DB-404329
• potassium trifluoro(2-fluoro-6-hydroxyphenyl)boranuide
• AC9226
• MFCD32068467
• 2252415-10-2

• Inchi： 1S/C6H4BF4O.K/c8-4-2-1-3-5(12)6(4)7(9,10)11;/h1-3,12H;/q-1;+1
• InChI Key： KDSFFRRHNBFXRQ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C(=CC=CC=1O)F)(F)F

Computed Properties

• Exact Mass: 217.9928390 g/mol
• Monoisotopic Mass: 217.9928390 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Molecular Weight: 218.00

Additional information on potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide

Comprehensive Overview of Potassium;Trifluoro-(2-Fluoro-6-Hydroxy-Phenyl)Boranuide (CAS No. 2252415-10-2)

The compound potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide (CAS No. 2252415-10-2) is a specialized boron-based chemical entity with significant applications in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a trifluoroborate anion coupled with a fluorinated phenolic group, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its role in cross-coupling reactions, a hot topic in green chemistry and sustainable drug development.

One of the most searched questions in AI-driven chemical databases is: "What are the applications of trifluoroborate salts in medicinal chemistry?" The answer lies in compounds like 2252415-10-2, which serve as stable precursors for Suzuki-Miyaura couplings—a cornerstone of bioconjugation and drug discovery. Its fluorine substituents enhance metabolic stability, a critical factor in designing next-generation therapeutics. This aligns with the trending focus on fluorinated APIs (Active Pharmaceutical Ingredients), which dominate nearly 30% of recent FDA approvals.

From an SEO perspective, terms like "boron trifluoride derivatives", "fluoroaryl borates", and "potassium organotrifluoroborates" are frequently queried. The compound’s CAS number (2252415-10-2) is another high-intent keyword, often searched by patent analysts and material scientists. Its relevance extends to electrolyte additives for advanced batteries, a sector booming due to the electric vehicle (EV) revolution. This dual applicability in life sciences and energy storage underscores its versatility.

In academic circles, synthetic protocols for potassium;trifluoro-(2-fluoro-6-hydroxy-phenyl)boranuide are widely discussed. A 2023 study highlighted its efficiency in late-stage functionalization of heterocyclic scaffolds, addressing the demand for diverse chemical libraries in high-throughput screening. Such innovations resonate with the AI-assisted molecular design trend, where automated retrosynthesis tools leverage datasets of boron-containing intermediates.

Handling and storage of this compound require attention to its hygroscopic nature, a common query among laboratory technicians. Best practices include argon-line storage and desiccants to maintain purity—a detail often overlooked in bench-scale experiments. This practical insight caters to the growing DIY chemistry community, which thrives on platforms like ResearchGate and YouTube tutorials.

To conclude, CAS 2252415-10-2 exemplifies the convergence of cutting-edge chemistry and real-world applications. Whether in targeted drug delivery or renewable energy, its structural tunability and reaction efficiency position it as a keystone material for 21st-century innovation. Future research may explore its catalytic potential or biocompatibility, further expanding its industrial footprint.